Cas no 1246304-33-5 (C18:1 Ceramide-1-Phosphate (d18:1/18:1(9Z)))

• Product Name: C18:1 Ceramide-1-Phosphate (d18:1/18:1(9Z))
• CAS No: 1246304-33-5
• MF: C₃₆H₇₃N₂O₆P
• MW: 660.95
• CID: 4726837
• PubChem ID: 145709872
• Update Time: 2025-06-14

C18:1 Ceramide-1-Phosphate (d18:1/18:1(9Z)) Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenamide, N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-, ammonium salt, (9Z)-
• CID 145709872
• N-oleoyl-ceraMide-1-phosphate (aMMoniuM salt)
• C18:1 Ceramide-1-Phosphate (d18:1/18:1(9Z))
• 9-Octadecenamide,N-[(1S,2R,3E)-2-hydroxy-1-[(phosphonooxy)methyl]-3-heptadecen-1-yl]-,ammoniumsalt,(9Z)-
• diazanium;[(E,2S,3R)-3-hydroxy-2-[[(Z)-octadec-9-enoyl]amino]octadec-4-enyl] phosphate
• 1246304-33-5

• MDL： MFCD22416893
• Inchi： 1S/C36H70NO6P.2H3N/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-36(39)37-34(33-43-44(40,41)42)35(38)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2;;/h17-18,29,31,34-35,38H,3-16,19-28,30,32-33H2,1-2H3,(H,37,39)(H2,40,41,42);2*1H3/b18-17-,31-29+;;/t34-,35+;;/m0../s1
• InChI Key： AXNAECNIIYPKQS-AQZJIPFRSA-N
• SMILES： P(=O)([O-])([O-])OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCC/C=C\CCCCCCCC)=O.[NH4+].[NH4+]

Computed Properties

• Exact Mass: 677.54717415g/mol
• Monoisotopic Mass: 677.54717415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 46
• Rotatable Bond Count: 32
• Complexity: 727
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124

Experimental Properties

• Color/Form: 1 mg/mL (860599C-1mg)

C18:1 Ceramide-1-Phosphate (d18:1/18:1(9Z)) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on C18:1 Ceramide-1-Phosphate (d18:1/18:1(9Z))

Comprehensive Overview of C18:1 Ceramide-1-Phosphate (d18:1/18:1(9Z)) (CAS No. 1246304-33-5): Structure, Function, and Research Applications

C18:1 Ceramide-1-Phosphate (d18:1/18:1(9Z)), identified by CAS No. 1246304-33-5, is a bioactive sphingolipid derivative gaining significant attention in lipidomics and biomedical research. This molecule belongs to the ceramide phosphate family, characterized by its unique 18-carbon sphingosine backbone (d18:1) and an 18:1(9Z) fatty acyl chain. Its structural specificity, marked by the cis-9 double bond in the fatty acid moiety, contributes to distinct biophysical properties and cellular interactions.

Recent studies highlight the pivotal role of C18:1 Ceramide-1-Phosphate in cell signaling pathways, particularly in inflammation regulation and membrane dynamics. Researchers are increasingly exploring its potential as a biomarker for metabolic disorders, given its involvement in lipid metabolism. The compound's CAS No. 1246304-33-5 is frequently searched in conjunction with terms like "sphingolipid signaling", "lipidomics analysis", and "ceramide therapeutic targets", reflecting growing interest in its mechanistic roles.

From a technical perspective, the C18:1 Ceramide-1-Phosphate (d18:1/18:1(9Z)) molecule exhibits amphipathic properties due to its polar 1-phosphate headgroup and hydrophobic tail. This duality enables it to integrate into lipid bilayers while participating in intracellular signaling. Advanced analytical techniques such as LC-MS/MS and MALDI-TOF are commonly employed for its detection in biological samples, addressing frequent queries about "ceramide phosphate quantification methods".

The compound's relevance extends to dermatological research, where its CAS No. 1246304-33-5 often appears in studies on skin barrier function. Searches combining "C18:1 Ceramide-1-Phosphate" with "epidermal hydration" or "cosmeceutical formulations" have surged, driven by consumer interest in lipid-based skincare. Its ability to modulate ceramidase activity makes it a subject of investigation for age-related cellular changes.

In pharmaceutical development, the precise structure-activity relationship of d18:1/18:1(9Z) ceramide phosphate is being scrutinized for drug targeting strategies. The 9Z configuration of its fatty acid chain influences membrane fluidity and protein binding, topics frequently explored in "lipid rafts research" and "membrane microdomain studies". This specificity answers common search queries regarding "ceramide phosphate isomer differences".

Emerging applications in nutraceuticals have further popularized CAS No. 1246304-33-5, particularly in discussions about "bioactive lipids in functional foods". The compound's stability under physiological conditions makes it suitable for exploring "oral bioavailability of sphingolipids" - a trending topic in nutritional science. Analytical challenges related to its isobaric interference with other ceramide phosphates remain an active research area.

Current methodological advancements allow precise tracking of C18:1 Ceramide-1-Phosphate dynamics in cellular systems. Researchers frequently search for "ceramide phosphate metabolic pathways" and "sphingolipidomics protocols", reflecting demand for standardized analytical approaches. The compound's interactions with G-protein-coupled receptors continue to reveal novel signaling mechanisms relevant to metabolic diseases.

From a commercial standpoint, CAS No. 1246304-33-5 is increasingly listed in catalogs of specialized lipid suppliers, with purity specifications becoming more stringent. This responds to market needs for "high-purity ceramide standards" and "synthetic lipid reagents". The compound's stability profile makes it suitable for long-term storage, addressing practical concerns in laboratory settings.

Future research directions for C18:1 Ceramide-1-Phosphate (d18:1/18:1(9Z)) include exploring its role in cellular senescence and its potential as a therapeutic target for age-related conditions. The intersection of lipid biochemistry with systems biology approaches promises to uncover novel functions for this molecule, particularly in "lipid-mediated cell communication" networks. These developments align with growing scientific and public interest in "precision lipidomics" and "personalized nutrition" strategies.